Cas no 1807008-04-3 (Ethyl 2-(aminomethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylate)

• Product Name: Ethyl 2-(aminomethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylate
• CAS No: 1807008-04-3
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4890246
• Update Time: 2025-08-03

Ethyl 2-(aminomethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylate

• Inchi： 1S/C10H12F2N2O3/c1-2-17-10(16)5-3-7(15)8(9(11)12)14-6(5)4-13/h3,9,15H,2,4,13H2,1H3
• InChI Key： QBGHXUMNVVZVQM-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C(=O)OCC)C(CN)=N1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 0.3
• Topological Polar Surface Area: 85.4

Additional information on Ethyl 2-(aminomethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylate

Ethyl 2-(aminomethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylate: A Comprehensive Overview

Ethyl 2-(aminomethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylate, with CAS No. 1807008-04-3, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an ethyl carboxylate group at position 3, an aminomethyl group at position 2, a difluoromethyl group at position 6, and a hydroxyl group at position 5. The combination of these functional groups makes this compound a versatile building block for various chemical transformations and applications.

The synthesis of Ethyl 2-(aminomethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylate involves a series of carefully designed reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the pyridine ring system. This approach not only reduces reaction time but also minimizes the formation of by-products, making it more efficient for large-scale production.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The presence of multiple functional groups allows for extensive chemical modification, enabling the creation of derivatives with diverse biological activities. For example, the hydroxyl group at position 5 can be converted into various esters or ethers, while the aminomethyl group at position 2 can be functionalized to introduce additional bioactive moieties. These modifications have been shown to significantly influence the compound's pharmacokinetic properties, making it a valuable candidate for drug delivery systems.

Recent research has also highlighted the role of Ethyl 2-(aminomethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylate in agrochemicals. The difluoromethyl group at position 6 imparts unique electronic properties to the molecule, enhancing its ability to interact with biological targets such as enzymes and receptors. This has led to investigations into its potential as an herbicide or fungicide. Preliminary studies indicate that this compound exhibits potent inhibitory activity against key enzymes involved in plant pathogenesis, suggesting its potential use in crop protection.

In addition to its practical applications, this compound serves as an excellent model system for studying chemical reactivity and molecular interactions. Its complex structure provides numerous opportunities for exploring stereochemical outcomes and reaction mechanisms. For instance, the interplay between the hydroxyl and carboxylate groups has been studied in detail to understand their influence on nucleophilic substitution reactions. These insights are invaluable for designing more efficient synthetic pathways and predicting reactivity trends in related compounds.

From an environmental perspective, the biodegradability and toxicity profile of Ethyl 2-(aminomethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylate have been subjects of recent scrutiny. Studies conducted under controlled laboratory conditions reveal that this compound exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by pH levels and microbial activity. However, further research is required to assess its long-term impact on aquatic ecosystems and develop strategies for safe disposal.

The integration of computational chemistry tools has significantly advanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure, revealing that the conjugated system within the pyridine ring plays a critical role in stabilizing reactive intermediates during chemical transformations. These findings have been corroborated by experimental data from spectroscopic analyses, further validating their reliability.

In conclusion, Ethyl 2-(aminomethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylate (CAS No. 1807008-04-3) stands out as a multifaceted compound with immense potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future research endeavors. As ongoing investigations continue to uncover new facets of its chemistry and biology, this compound is poised to make significant contributions to both academic and industrial sectors.